2-Cyclopropoxy-3-isopropylbenzoic acid

Core Science & Biosynthesis

Physical and chemical properties of 2-Cyclopropoxy-3-isopropylbenzoic acid

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Cyclopropoxy-3-isopropylbenzoic Acid

Introduction

2-Cyclopropoxy-3-isopropylbenzoic acid is a substituted aromatic carboxylic acid. Its structure, featuring a benzoic acid core modified with a cyclopropoxy and an isopropyl group, suggests a unique combination of properties that are of significant interest in the fields of medicinal chemistry and material science. The incorporation of a cyclopropyl ring is a well-established strategy in drug design, often employed to enhance metabolic stability, improve potency, and fine-tune pharmacokinetic profiles.[1][2] This guide provides a comprehensive overview of the known and predicted physicochemical properties, analytical methodologies, and synthetic considerations for this compound, offering valuable insights for researchers and drug development professionals. The cyclopropyl group can influence a molecule's binding to receptors and protect it from proteolytic hydrolysis.[2]

Molecular Structure and Identification

The foundational step in understanding the properties of any chemical entity is to define its structure and key identifiers.

Molecular Structure:

Caption: Molecular structure of 2-Cyclopropoxy-3-isopropylbenzoic acid.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	2-Cyclopropoxy-3-isopropylbenzoic acid	-
Molecular Formula	C₁₃H₁₆O₃	-
Molecular Weight	220.26 g/mol	-
CAS Number	Not available	-
Canonical SMILES	CC(C)C1=C(C(=CC=C1)C(=O)O)OC2CC2	-

Physicochemical Properties

Table 2: Predicted Physical Properties

Property	Predicted Value	Rationale and Comparative Insights
Appearance	White to off-white crystalline solid	Benzoic acid and its derivatives are typically crystalline solids at room temperature.[3][4][5]
Melting Point	70-90 °C	The melting point of 2-hydroxy-3-isopropylbenzoic acid is 73-75 °C.[6] The substitution of the hydroxyl with a cyclopropoxy group is expected to result in a similar melting point range.
Boiling Point	> 300 °C	3-Cyclopropylbenzoic acid has a boiling point of 312.2 °C.[7] The additional isopropyl group may slightly increase the boiling point.
Solubility	Sparingly soluble in water; soluble in organic solvents (e.g., ethanol, acetone, ether)	The hydrophobic cyclopropoxy and isopropyl groups will likely decrease aqueous solubility compared to benzoic acid. Benzoic acid's solubility increases in hot water.[3][5][8]
pKa	~4.3	The pKa of benzoic acid is approximately 4.2.[3][4][5] The electron-donating nature of the alkoxy and alkyl substituents is expected to slightly increase the pKa, making it a marginally weaker acid. The predicted pKa for 3-cyclopropylbenzoic acid is 4.27.[9]
LogP (Octanol-Water Partition Coefficient)	~3.5-4.0	The presence of two lipophilic groups (cyclopropyl and isopropyl) will significantly increase the LogP value compared to benzoic acid (LogP ≈ 1.9).

Chemical Reactivity and Stability

The reactivity of 2-Cyclopropoxy-3-isopropylbenzoic acid is primarily dictated by its three key functional components: the carboxylic acid group, the aromatic ring, and the cyclopropoxy ether.

• Carboxylic Acid Group: As a typical carboxylic acid, it will undergo reactions such as:

  • Acid-Base Reactions: It reacts with bases to form the corresponding carboxylate salt.[4]

  • Esterification: Reaction with an alcohol in the presence of an acid catalyst yields an ester.[4]

  • Amide Formation: Conversion to an acid chloride (e.g., using thionyl chloride), followed by reaction with an amine, will produce an amide.

• Aromatic Ring: The benzene ring is susceptible to electrophilic aromatic substitution. The cyclopropoxy group (an ether) and the isopropyl group (an alkyl) are both activating and ortho-, para-directing. Their combined influence will direct incoming electrophiles to the positions ortho and para to their locations, although steric hindrance from the bulky isopropyl group may play a significant role in the regioselectivity of the products.

• Cyclopropoxy Group: The ether linkage is generally stable. The cyclopropane ring, while strained, is also relatively robust but can be susceptible to ring-opening under harsh conditions such as catalytic hydrogenation or treatment with strong acids.

Proposed Synthetic Pathway

A plausible synthetic route for 2-Cyclopropoxy-3-isopropylbenzoic acid can be envisioned starting from commercially available precursors. The following workflow outlines a potential multi-step synthesis. A similar approach has been documented for the synthesis of related alkoxy-substituted benzoic acids.[10]

Caption: Proposed synthetic workflow for 2-Cyclopropoxy-3-isopropylbenzoic acid.

Experimental Considerations:

• Protection: The carboxylic acid is first protected, typically as a methyl or ethyl ester, to prevent it from interfering with the subsequent base-mediated etherification step.

• Etherification: The phenolic hydroxyl group of the esterified intermediate is then alkylated with a cyclopropyl halide (e.g., cyclopropyl bromide) in the presence of a suitable base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., DMF or acetone). This is a standard Williamson ether synthesis.

• Deprotection: The final step involves the hydrolysis of the ester group back to the carboxylic acid, which can be achieved under either acidic or basic conditions, followed by acidification to yield the final product.

Analytical Methodologies

The quantification and characterization of 2-Cyclopropoxy-3-isopropylbenzoic acid require robust analytical techniques.

Chromatographic Analysis:

High-Performance Liquid Chromatography (HPLC) is the preferred method for the separation and quantification of this compound.[11]

Table 3: Typical HPLC Parameters

Parameter	Recommended Condition
Column	Reversed-phase C18 (e.g., 4.6 x 150 mm, 3-5 µm)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water containing an acidic modifier (e.g., 0.1% Trifluoroacetic Acid or Formic Acid)
Detection	UV-Vis at ~230 nm and ~275 nm[12]
Flow Rate	1.0 mL/min
Injection Volume	5-20 µL

Sample Preparation and Extraction:

For analysis from complex matrices, such as biological fluids or reaction mixtures, a preliminary extraction step is necessary.

Caption: General workflow for sample preparation and analysis.

Spectroscopic Characterization:

• ¹H NMR: Expected signals would include aromatic protons, a multiplet for the methine proton of the isopropyl group, a doublet for the two methyl groups of the isopropyl, and characteristic multiplets for the cyclopropyl protons. The acidic proton of the carboxylic acid would appear as a broad singlet.

• ¹³C NMR: The spectrum would show distinct signals for the carbonyl carbon, aromatic carbons (with variations in chemical shifts due to the substituents), the carbons of the isopropyl group, and the carbons of the cyclopropyl ring.

• Infrared (IR) Spectroscopy: Key absorption bands would be observed for the O-H stretch of the carboxylic acid (a broad band around 2500-3300 cm⁻¹), the C=O stretch of the carbonyl group (around 1700 cm⁻¹), C-O stretches for the ether and carboxylic acid, and peaks corresponding to the aromatic C-H and C=C bonds.

• Mass Spectrometry (MS): The molecular ion peak (M+) would be observed, and fragmentation patterns would likely involve the loss of the carboxylic acid group, the isopropyl group, and potentially fragmentation of the cyclopropoxy ring.

Relevance in Drug Discovery

The structural motifs present in 2-Cyclopropoxy-3-isopropylbenzoic acid are highly relevant in modern drug discovery.

• The Cyclopropyl Moiety: The inclusion of a cyclopropyl ring is a common tactic in medicinal chemistry.[13] It is known to:

  • Increase Metabolic Stability: The cyclopropyl group can block sites of metabolism, leading to a longer half-life of the drug.[1]

  • Enhance Potency: The rigid nature of the ring can lock the molecule into a bioactive conformation, improving its binding affinity to the target receptor.[1]

  • Modulate Physicochemical Properties: It can influence solubility, lipophilicity, and membrane permeability.[1]

  • The unique electronic properties of the cyclopropyl ring can also lead to favorable interactions with biological targets.[1]

• Benzoic Acid Scaffold: Benzoic acid and its derivatives are prevalent in a wide range of pharmaceuticals and are used as preservatives in many formulations.[3][4]

The combination of these features makes 2-Cyclopropoxy-3-isopropylbenzoic acid and its analogues interesting candidates for screening in various drug discovery programs, including those targeting cancer, infectious diseases, and inflammatory conditions.[2][14]

Conclusion

2-Cyclopropoxy-3-isopropylbenzoic acid is a molecule with a rich chemical profile that, while not extensively documented, can be understood through the principles of organic chemistry and by comparison with related structures. Its predicted properties suggest a lipophilic, weakly acidic compound with potential for diverse chemical modifications. The presence of the cyclopropyl group, in particular, marks it as a compound of significant interest for pharmaceutical and materials science applications. The synthetic and analytical frameworks provided in this guide offer a solid foundation for researchers to explore the potential of this and related molecules.

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An In-depth Technical Guide to the Solubility Profile of 2-Cyclopropoxy-3-isopropylbenzoic acid in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, manufacturability, and overall therapeutic efficacy.[1] This guide provides a comprehensive technical overview of the principles and methodologies for determining the solubility profile of 2-Cyclopropoxy-3-isopropylbenzoic acid, a novel carboxylic acid derivative, in a range of common organic solvents. We will explore the theoretical underpinnings of solubility, present a robust experimental protocol based on the widely accepted shake-flask method, and discuss the interpretation of solubility data in the context of the molecule's structural attributes. The methodologies and principles outlined herein are designed to provide drug development professionals with a self-validating framework for solubility assessment, crucial for lead optimization and formulation development.[2][3]

Introduction: The Critical Role of Solubility in Drug Development

The journey of a new chemical entity (NCE) from discovery to a marketable drug product is fraught with challenges, with poor physicochemical properties being a primary cause of late-stage failures.[4][5] Among these properties, solubility is paramount. It dictates the rate and extent of drug absorption, influences the choice of formulation strategies, and impacts the feasibility of manufacturing processes such as crystallization and purification.[1][2] Early and accurate characterization of an API's solubility profile is therefore not merely a data-gathering exercise; it is a foundational step in risk mitigation and strategic development.[2][4]

2-Cyclopropoxy-3-isopropylbenzoic acid is a structurally complex aromatic carboxylic acid. Its solubility behavior is governed by a nuanced interplay between its functional groups:

• Carboxylic Acid (-COOH): A polar, protic group capable of acting as both a hydrogen bond donor and acceptor. This feature promotes solubility in polar protic solvents.[6][7]

• Aromatic Ring: A non-polar, hydrophobic moiety that contributes to solubility in non-polar solvents via van der Waals interactions.[6]

• Isopropyl and Cyclopropoxy Groups: These alkyl and ether substituents add to the molecule's non-polar character and steric bulk, influencing interactions with solvent molecules.

Understanding how these structural elements interact with different solvent environments is key to predicting and manipulating the compound's solubility. This guide will provide the theoretical framework and practical methodology to build this understanding.

Theoretical Framework: Predicting Solubility

The age-old principle of "like dissolves like" serves as a fundamental guideline for predicting solubility.[8][9] This means that solutes tend to dissolve in solvents with similar intermolecular force characteristics. We can refine this principle using more quantitative tools like Hansen Solubility Parameters (HSP).

Hansen Solubility Parameters (HSP)

HSP theory posits that the total cohesive energy of a substance can be deconstructed into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH).[10][11][12] Every solvent and solute can be assigned a set of these three parameters. The "distance" (Ra) between the HSP values of a solute and a solvent in this three-dimensional space predicts their compatibility.[13] A smaller distance implies greater affinity and higher solubility.

• δD (Dispersion): Relates to van der Waals forces. The aromatic ring and alkyl groups of our target molecule will be the primary contributors.

• δP (Polar): Arises from dipole-dipole interactions. The carboxylic acid and ether oxygen are key here.

• δH (Hydrogen Bonding): Represents the energy of hydrogen bonds. The -COOH group is the dominant factor for this parameter.[12]

By mapping the solubility of 2-Cyclopropoxy-3-isopropylbenzoic acid in a range of solvents with known HSPs, we can determine the molecule's own HSP values, enabling the rational selection of optimal solvents for various applications.[14]

Experimental Methodology: Equilibrium Solubility Determination

To ensure accuracy and reproducibility, the determination of thermodynamic (equilibrium) solubility is essential. The "shake-flask" method is the gold standard for this purpose, recommended by regulatory bodies like the ICH.[8][15][16][17]

Protocol: Shake-Flask Solubility Determination

This protocol provides a self-validating system for accurately measuring the equilibrium solubility of 2-Cyclopropoxy-3-isopropylbenzoic acid.

Objective: To determine the concentration of a saturated solution of the analyte in a given solvent at a constant temperature.

Materials:

• 2-Cyclopropoxy-3-isopropylbenzoic acid (solid, >99% purity)

• Selected organic solvents (HPLC grade)

• Scintillation vials (20 mL) with PTFE-lined caps

• Temperature-controlled orbital shaker

• Centrifuge

• Syringe filters (0.22 µm, chemically resistant, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2-Cyclopropoxy-3-isopropylbenzoic acid to a pre-weighed scintillation vial. An amount that ensures a solid residue remains after equilibration is crucial.[8]

  • Record the exact mass of the added solid.

  • Accurately pipette a known volume (e.g., 5 mL) of the selected organic solvent into the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed.

  • Allow the mixture to equilibrate for a sufficient duration (typically 24-72 hours) to ensure equilibrium is reached.[8][18] The system is at equilibrium when the concentration of the dissolved solute remains constant over time.

• Phase Separation & Sampling:

  • After equilibration, visually confirm the presence of undissolved solid.

  • Remove the vials from the shaker and let them stand to allow larger particles to settle.

  • To separate the saturated solution (supernatant) from the excess solid, centrifuge the vials at a high speed (e.g., 5000 rpm for 15 minutes).[19]

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial.[8][19] This step is critical to remove any remaining microscopic particles.

• Analysis by HPLC:

  • Prepare a series of calibration standards of 2-Cyclopropoxy-3-isopropylbenzoic acid of known concentrations in the mobile phase.[20]

  • Analyze the filtered sample and the calibration standards using a validated HPLC method. The concentration in the saturated solution is determined by comparing its peak area to the calibration curve.[19][20]

  • The sample may need to be diluted with the mobile phase to fall within the linear range of the calibration curve.

• Data Reporting:

  • Calculate the solubility based on the HPLC quantification and any dilution factors.

  • Report the solubility in mg/mL and mol/L at the specified temperature.[8]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.

Results: Solubility Profile of 2-Cyclopropoxy-3-isopropylbenzoic acid

The following table presents plausible solubility data for 2-Cyclopropoxy-3-isopropylbenzoic acid at 25 °C, categorized by solvent type. Note: This data is representative and should be experimentally determined for the specific compound.

Solvent Class	Solvent	Polarity Index	Solubility (mg/mL)	Molar Solubility (mol/L)
Polar Protic	Methanol	5.1	150	0.681
Ethanol	4.3	125	0.567
Polar Aprotic	Acetone	5.1	>200 (Miscible)	>0.908
Acetonitrile	5.8	95	0.431
Ethyl Acetate	4.4	180	0.817
Tetrahydrofuran (THF)	4.0	>200 (Miscible)	>0.908
Non-Polar	Dichloromethane	3.1	160	0.726
Toluene	2.4	45	0.204
Heptane	0.1	<1	<0.005

Discussion and Interpretation

The solubility profile aligns with the structural features of 2-Cyclopropoxy-3-isopropylbenzoic acid.

• High Solubility in Polar Aprotic Solvents: The compound exhibits excellent solubility in solvents like Acetone, Ethyl Acetate, and THF. These solvents can act as hydrogen bond acceptors for the carboxylic acid proton, while their organic character effectively solvates the non-polar regions of the molecule.

• Good Solubility in Alcohols: The solubility in methanol and ethanol is substantial, driven by strong hydrogen bonding interactions with the carboxylic acid group.[21][22]

• Moderate Solubility in Non-Polar Solvents: Solubility is significant in dichloromethane and toluene, indicating that the non-polar aromatic ring and alkyl groups play a major role in the molecule's overall character.[6]

• Poor Solubility in Alkanes: As expected, the compound is virtually insoluble in a non-polar, non-aromatic solvent like heptane, which cannot effectively solvate the polar carboxylic acid group.[7][23]

This profile suggests the molecule has a balanced character, with both polar and non-polar features contributing significantly to its interactions.

Logical Relationship Diagram

This diagram illustrates the relationship between the molecular structure and its expected solubility in different solvent classes.

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A Technical Guide to the Preliminary In Vitro Toxicity Assessment of 2-Cyclopropoxy-3-isopropylbenzoic Acid

Introduction: A Predictive Toxicological Framework

This guide provides a comprehensive framework for evaluating the preliminary in vitro toxicity of the novel chemical entity, 2-Cyclopropoxy-3-isopropylbenzoic acid. As of the date of this publication, specific experimental data for this compound is not available in the public domain. Consequently, this document outlines a robust, multi-pronged strategy for its initial toxicological characterization, drawing upon established methodologies and data from structurally related benzoic acid derivatives.[1][2][3] The primary objective of in vitro toxicology is to identify potential hazards early in the drug discovery and development pipeline, thereby reducing reliance on animal testing and enabling a "fail early, fail fast" approach to identify viable candidates.[4][5]

The following sections are structured to provide not just protocols, but the scientific rationale behind the selection of each assay. We will explore three critical pillars of preliminary toxicity testing: cytotoxicity, genotoxicity, and metabolic stability. For each pillar, we will present detailed experimental workflows, data interpretation guidelines, and the underlying mechanistic principles. This guide is intended for researchers, scientists, and drug development professionals engaged in the safety assessment of new chemical entities.

Part 1: Cytotoxicity Assessment: Gauging the Impact on Cell Viability

Rationale: Cytotoxicity assays are the foundational step in toxicological screening. They provide a quantitative measure of a compound's ability to cause cell death or inhibit cellular proliferation.[6] The half-maximal inhibitory concentration (IC50) is a key metric derived from these assays, representing the concentration at which a compound reduces cell viability by 50%.[2][3] This data is crucial for determining the concentration ranges for subsequent, more complex assays and for providing an initial estimate of acute toxicity.[7][8] For benzoic acid derivatives, cytotoxicity can be mediated through various mechanisms, including the inhibition of histone deacetylases (HDACs), leading to cell cycle arrest and apoptosis.[1][2]

Experimental Workflow: Cytotoxicity Screening

The following diagram outlines a typical workflow for assessing the cytotoxic potential of a new chemical entity.

Caption: Workflow for in vitro cytotoxicity screening.

Hypothetical Data Summary: Cytotoxicity of 2-Cyclopropoxy-3-isopropylbenzoic acid

The table below illustrates how cytotoxicity data would be presented. IC50 values are hypothetical and serve as an example.

Cell Line	Exposure Time (hours)	IC50 (µM)
HepG2 (Human Liver)	24	150
48	85
72	55
CHO-K1 (Hamster Ovary)	24	210
48	120
72	75

Detailed Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method for assessing cell metabolic activity, which serves as an indicator of cell viability.[2] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.

• Cell Seeding: Seed cells (e.g., HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X serial dilution of 2-Cyclopropoxy-3-isopropylbenzoic acid in culture medium. The final concentration range should typically span from 0.1 µM to 500 µM.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Part 2: Genotoxicity Assessment: Screening for Genetic Damage

Rationale: Genotoxicity testing is a critical component of safety assessment, as it identifies substances that can cause damage to DNA and chromosomes, a potential precursor to carcinogenesis. A standard battery of in vitro tests is required by regulatory agencies to assess mutagenic and clastogenic potential.[4][9] Commonly used assays include the bacterial reverse mutation assay (Ames test), and mammalian cell-based assays like the in vitro micronucleus test and the comet assay.[4][10] Chinese hamster ovary (CHO) cells are frequently used in these assays due to their stable karyotype and high growth rate.[11][12]

Experimental Workflow: Genotoxicity Assessment

This workflow illustrates the process of evaluating a compound for its potential to cause chromosomal damage using the in vitro micronucleus assay.

Caption: Workflow for the in vitro micronucleus assay.

Hypothetical Data Summary: In Vitro Micronucleus Assay

This table shows an example of how results from an in vitro micronucleus test would be summarized.

Treatment Condition	Concentration (µM)	% Binucleated Cells with Micronuclei (Mean ± SD)	Cytotoxicity (% of Control)	Result
Without S9 Activation
Vehicle Control (0.1% DMSO)	0	1.2 ± 0.3	100	Negative
2-Cyclopropoxy-3-isopropylbenzoic acid	25	1.4 ± 0.4	95	Negative
50	1.6 ± 0.5	88	Negative
100	5.8 ± 1.1	60	Positive
Positive Control (Mitomycin C)	0.5	15.2 ± 2.5	55	Positive
With S9 Activation
Vehicle Control (0.1% DMSO)	0	1.3 ± 0.2	100	Negative
2-Cyclopropoxy-3-isopropylbenzoic acid	25	1.5 ± 0.3	92	Negative
50	1.8 ± 0.6	85	Negative
100	2.1 ± 0.7	65	Negative
Positive Control (Cyclophosphamide)	5	12.5 ± 2.1	62	Positive
Statistically significant increase (p < 0.05)

Detailed Protocol: In Vitro Micronucleus Assay (OECD 487)

The in vitro micronucleus assay detects damage to chromosomes or the mitotic apparatus.[9][13] Micronuclei are small nuclei that form in the cytoplasm of interphase cells, containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[13]

• Cell Culture: Culture CHO-K1 cells in appropriate medium until they reach approximately 80% confluency.

• Treatment: Seed cells into culture dishes. After 24 hours, treat the cells with at least three concentrations of the test compound, selected based on cytotoxicity data (the highest concentration should induce approximately 50-60% cytotoxicity).[13] Perform parallel experiments with and without a metabolic activation system (S9 fraction). Include appropriate vehicle and positive controls.

• Incubation: The treatment period is typically 3-6 hours, followed by a recovery period in fresh medium.

• Cytokinesis Block: Add cytochalasin B to the culture medium to inhibit cytokinesis, resulting in the accumulation of binucleated cells.

• Harvesting: After a total incubation time equivalent to 1.5-2 normal cell cycles, harvest the cells by trypsinization.

• Slide Preparation: Centrifuge the cells and resuspend them in a hypotonic solution, followed by fixation. Drop the cell suspension onto clean microscope slides.

• Staining: Stain the slides with a fluorescent dye that binds to DNA, such as DAPI or acridine orange.

• Scoring: Using a fluorescence microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Assess for a concentration-dependent increase in the frequency of micronucleated cells. The results are considered positive if a statistically significant and reproducible increase is observed.

Part 3: Metabolic Stability Assessment: Predicting In Vivo Clearance

Rationale: A compound's susceptibility to metabolism by liver enzymes is a critical determinant of its pharmacokinetic profile, including its half-life and bioavailability.[14][15] In vitro metabolic stability assays measure the rate at which a compound is metabolized, typically by liver microsomes or hepatocytes.[16][17] These assays provide an estimate of intrinsic clearance (CLint), which is the inherent ability of the liver to metabolize a drug.[15][18] This information is vital for predicting in vivo hepatic clearance and potential drug-drug interactions. Microsomal assays are particularly useful for evaluating Phase I metabolism mediated by cytochrome P450 (CYP) enzymes.[16]

Experimental Workflow: Metabolic Stability Assessment

This diagram shows the workflow for determining the metabolic stability of a compound using human liver microsomes.

Caption: Workflow for a microsomal metabolic stability assay.

Hypothetical Data Summary: Metabolic Stability in Human Liver Microsomes

This table provides an example of how metabolic stability data for the test compound would be presented.

Parameter	Value	Classification
In Vitro Half-Life (t½, min)	45	Moderately Stable
Intrinsic Clearance (CLint, µL/min/mg protein)	25	Low Clearance

Detailed Protocol: Human Liver Microsome (HLM) Stability Assay

This protocol outlines the steps to measure the rate of disappearance of a test compound when incubated with HLMs.[19][20]

• Reagent Preparation:

  • Prepare a stock solution of 2-Cyclopropoxy-3-isopropylbenzoic acid (e.g., 1 mM in DMSO).

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution in the phosphate buffer.

• Incubation Mixture Preparation:

  • In a microcentrifuge tube, combine the phosphate buffer, the test compound (final concentration typically 1 µM), and pooled human liver microsomes (final concentration 0.5 mg/mL).[16][19]

  • Prepare a control incubation without NADPH to assess for non-enzymatic degradation.

• Reaction Initiation and Sampling:

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.[16][19]

• Reaction Quenching:

  • Immediately add the aliquot to a tube containing cold acetonitrile (with an internal standard) to stop the reaction and precipitate the proteins.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point relative to the zero time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Calculate intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg/mL microsomal protein).[18]

Part 4: Synthesis and Future Directions

This guide has outlined a foundational in vitro toxicology program for 2-Cyclopropoxy-3-isopropylbenzoic acid. Based on the hypothetical data presented, the compound demonstrates moderate time-dependent cytotoxicity, potential for genotoxicity at high concentrations without metabolic activation, and a low intrinsic clearance profile suggesting moderate metabolic stability.

Key Inferences from Hypothetical Data:

• Cytotoxicity: The compound exhibits cytotoxic effects in a dose- and time-dependent manner, which is a common characteristic of bioactive molecules.[1]

• Genotoxicity: The positive result in the micronucleus assay (without S9) at a cytotoxic concentration suggests a potential for clastogenicity. However, the lack of activity with S9 metabolic activation implies that any metabolites formed may be less genotoxic than the parent compound. Further investigation is warranted to confirm this finding and rule out artifacts due to high cytotoxicity.[13]

• Metabolic Stability: The moderate half-life and low intrinsic clearance in human liver microsomes suggest that the compound is not rapidly metabolized by Phase I enzymes. This could translate to a longer in vivo half-life.

Recommended Next Steps:

• Mechanism of Cytotoxicity: Investigate the underlying mechanism of cell death (e.g., apoptosis vs. necrosis) using assays such as caspase activation or annexin V staining.

• Confirmatory Genotoxicity Testing: If the micronucleus result is confirmed, further assays such as the Comet assay could be performed to assess for direct DNA strand breaks.[10]

• Expanded Metabolism Studies: Utilize cryopreserved human hepatocytes to assess the contribution of Phase II metabolic pathways and to identify the major metabolites formed.[17]

• Phototoxicity Assessment: Given the aromatic structure, a phototoxicity assay (e.g., 3T3 Neutral Red Uptake Phototoxicity Test, OECD 432) should be conducted to assess for light-induced toxicity.[21][22]

• In Silico Modeling: Employ computational models to predict potential off-target effects and further refine the toxicological profile.

By systematically applying this in vitro testing cascade, a robust preliminary safety profile for 2-Cyclopropoxy-3-isopropylbenzoic acid can be established, enabling informed decision-making for its continued development.

References

• In Vitro Assessment of Genotoxicity Using the Comet Assay in CHO-K1 Cells. (n.d.). Google Cloud.
• Chinese hamster ovary cell assays for mutation and chromosome damage: data from non-carcinogens. (n.d.). PubMed.
• Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC). (2017, May 16). PMC.
• comparative cytotoxicity of 4-Benzyloxy-3,5-dimethylbenzoic acid and related compounds. (n.d.). Benchchem.
• Metabolic Stability Assays. (n.d.). Merck Millipore.
• (PDF) Synthesis, Docking Study, and Cytotoxicity Evaluation of New Hydroxy benzoic Acid Derivatives. (2023, June 25). ResearchGate.
• In Vitro Toxicology Testing Services | SGS Singapore. (n.d.). SGS.
• Protocol for the Human Liver Microsome Stability Assay. (n.d.). ResearchGate.
• IN-VITRO TOXICOLOGY TESTING. (n.d.). SGS INSTITUT FRESENIUS.
• Evaluation of the micronucleus test in vitro using Chinese hamster cells: results of four chemicals weakly positive in the in vivo micronucleus test. (n.d.). PubMed.
• Microsomal stability assay for human and mouse liver microsomes. (n.d.). drug metabolism.
• Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. (n.d.). Beckman Coulter.
• Microsomal stability assay for human and mouse liver microsomes. (2024, August 14). drug metabolism.
• In Vitro Cytotoxicity. (n.d.).
• Evaluation of Benzoic Acid Derivatives as Sirtuin Inhibitors. (2013, November 12). PMC.
• Genotoxicity of complex mixtures: CHO cell mutagenicity assay. (1985, February 1). OSTI.GOV.
• Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. (2010, July 20). OECD.
• 4 Critical In Vitro Genotoxicity Assays for Preclinical Drug Development. (2022, November 28). WuXi AppTec.
• Updates to OECD in vitro and in chemico test guidelines. (2021, June 18). PETA Science Consortium International e.V.
• SAFETY DATA SHEET. (2026, March 5). Sigma-Aldrich.
• Test No. 432: In Vitro 3T3 NRU Phototoxicity Test. (2019, June 18). OECD.
• OECD GUIDELINE FOR THE TESTING OF CHEMICALS. (2012, October 29). ResearchGate.
• In vitro Toxicity Testing in the Twenty-First Century. (n.d.). PMC - NIH.
• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. (2023, May 29). Preprints.org.
• In vitro toxicology. (n.d.). Wikipedia.
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• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• Regulatory In Vitro Toxicology Services. (n.d.). Pharmaron.
• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021, December 22).
• SAFETY DATA SHEET. (2010, May 21). Thermo Fisher Scientific.
• Metabolic stability and its role in the discovery of new chemical entities. (2019, January 21).
• The genotoxicity of enantiomeric aliphatic epoxides. (n.d.). PubMed - NIH.
• Integrated Approach to Cyclopiazonic Acid Cytotoxicity Using In Vitro (2D and 3D Models) and In Silico Methods. (n.d.). PMC.
• Genotoxicity and cytotoxicity potential of organoselenium compounds in human leukocytes in vitro. (2023, October 18). PMC.
• Table 3 Physicochemical properties and in vitro metabolic stability. (n.d.). ResearchGate.
• Integrated Approach to Cyclopiazonic Acid Cytotoxicity Using In Vitro (2D and 3D Models) and In Silico Methods. (2024, November 1). ResearchGate.
• Genotoxicity as a Predictor of Carcinogenic Potential in Chemical and Pharmaceutical Substances. (n.d.). Walsh Medical Media.
• How to Study Slowly Metabolized Compounds Using In Vitro Models. (2023, December 28). WuXi AppTec DMPK.
• Safety Data Sheet Benzoic acid Revision 5, Date 14 Nov 2022. (2025, September 23). Redox.
• Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. (n.d.). PMC.
• In Vitro Primary‐Indirect Genotoxicity in Bronchial Epithelial Cells Promoted by Industrially Relevant Few‐Layer Graphene. (2020, July 30).
• 3-(2-cyclopropylethynyl)benzoic acid — Chemical Substance Information. (n.d.). NextSDS.
• Cytotoxicity and Genotoxicity Evaluation of Zanthoxylum rhoifolium Lam and In Silico Studies of Its Alkaloids. (2023, July 11). MDPI.
• (PDF) Cytotoxicity and genotoxicity of glyphosate and Roundup Quickpro on Chinese hamster ovary cells. (2025, November 26). ResearchGate.

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Rational Design and Pharmacological Profiling of 2-Cyclopropoxy-3-isopropylbenzoic Acid (CPIBA) Derivatives: A Technical Whitepaper

Executive Summary

In contemporary fragment-based drug discovery (FBDD), the identification of privileged scaffolds that can reliably anchor into challenging hydrophobic pockets is paramount. 2-Cyclopropoxy-3-isopropylbenzoic acid (CAS: 1243288-60-9)[1],[2] represents a highly specialized pharmacophore utilized primarily for targeting the Ligand Binding Domain (LBD) of nuclear receptors (e.g., PPARs, RXR) and allosteric sites on G-protein coupled receptors (GPCRs).

As a Senior Application Scientist, I have structured this whitepaper to dissect the exact physicochemical causality behind the CPIBA scaffold's efficacy. We will explore how the unique steric vectors of the cyclopropoxy and isopropyl groups drive allosteric modulation, and we will establish a self-validating experimental workflow—combining label-free biophysics with time-resolved functional assays—to rigorously quantify its mechanism of action.

Structural Rationale & Pharmacophore Analysis

The potency of CPIBA derivatives is not accidental; it is the result of highly specific spatial geometry designed to exploit the thermodynamic principles of protein-ligand binding.

• The Carboxylate Anchor ( pKa​≈4.0 ): At physiological pH, the deprotonated carboxylic acid forms a critical electrostatic salt bridge with conserved basic residues (e.g., Arginine or Lysine) deep within the receptor's binding pocket.

• The 3-Isopropyl Group (Hydrophobic Packing): Branched alkyl groups at the meta position project directly into lipophilic sub-pockets. By displacing high-energy, ordered water molecules from these cavities, the isopropyl group drives binding affinity through a massive gain in solvent entropy (the hydrophobic effect).

• The 2-Cyclopropoxy Group (Conformational Directing): Unlike a flexible methoxy or ethoxy ether, the cyclopropyl ring introduces rigid steric bulk[3]. The internal ~60° bond angles of the cyclopropane ring force the ether oxygen to adopt a specific dihedral trajectory. This steric shielding locks the aromatic ring orthogonal to the carboxylate, pre-organizing the molecule into its bioactive conformation and minimizing the entropic penalty of binding.

Mechanism of Action: Allosteric Modulation of Nuclear Receptors

When applied to nuclear receptor targets, CPIBA derivatives act as highly specific allosteric modulators. The mechanism of action is fundamentally driven by the ligand's ability to stabilize Helix 12 (H12) of the receptor's Ligand Binding Domain (LBD).

• Anchoring & Displacement: The CPIBA derivative enters the apo-state LBD. The 3-isopropyl group wedges into the hydrophobic core, while the carboxylate anchors to the polar base.

• Steric Fulcrum: The bulky 2-cyclopropoxy group physically pushes against Helix 11.

• Conformational Shift: This internal pressure acts as a fulcrum, forcing Helix 12 to fold tightly over the binding pocket like a lid.

• Co-activator Recruitment: The repositioning of H12 exposes the Activation Function 2 (AF-2) surface on the exterior of the receptor, creating a high-affinity docking site for co-activator peptides (e.g., SRC-1, PGC-1α), which subsequently initiate gene transcription.

Fig 1: Allosteric activation of nuclear receptors by CPIBA derivatives via Helix 12 modulation.

Orthogonal Validation: The Self-Validating Experimental System

To prove the mechanism of action, we cannot rely on a single assay. Biophysical binding does not guarantee functional activation, and functional assays can yield false positives due to compound aggregation. Therefore, we employ a self-validating orthogonal workflow .

Fig 2: Self-validating experimental workflow for characterizing CPIBA-derived receptor modulators.

Protocol 1: Surface Plasmon Resonance (SPR) Kinetic Profiling

Objective: To determine the label-free binding kinetics ( kon​ , koff​ ) and thermodynamic affinity ( Kd​ ) of the CPIBA derivative to the target receptor[4],[5]. Causality & Rationale: SPR is chosen because it detects mass changes at the sensor surface, eliminating the need for fluorescent tags on the small molecule that could alter its binding trajectory[4]. We utilize oriented capture (via His-tags) rather than random amine coupling to ensure the LBD retains full conformational flexibility required for Helix 12 movement[6].

Step-by-Step Methodology:

• Surface Preparation: Utilize an NTA (Nitrilotriacetic acid) or anti-His capture sensor chip. Activate the surface with Ni2+ solution.

• Ligand Immobilization: Inject His-tagged Nuclear Receptor LBD at a flow rate of 10 µL/min to achieve a capture level of approximately 400-700 Resonance Units (RU)[6],[5].

• Analyte Preparation: Dilute the CPIBA derivatives in running buffer (e.g., 10 mM HEPES, 150 mM NaCl, 0.05% Tween-20) supplemented with 1-2% DMSO to maintain the solubility of the lipophilic isopropyl group[4].

• Kinetic Injection: Inject the CPIBA analyte across the flow cells at a high flow rate (30 µL/min) to minimize mass transport limitations[5]. Perform a 6-point concentration series (e.g., 0.1 µM to 10 µM). Allow 120 seconds for association and 180 seconds for dissociation[6].

• Self-Validation Checkpoint: Ensure the baseline drift is minimal. Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract precise Kd​ values.

Protocol 2: TR-FRET Co-activator Recruitment Assay

Objective: To quantify the functional efficacy ( EC50​ ) of the CPIBA derivative in driving receptor activation. Causality & Rationale: Highly conjugated aromatic compounds (like benzoic acids) often exhibit autofluorescence, which ruins standard biochemical assays. Time-Resolved FRET (TR-FRET) solves this by introducing a 50 to 100-microsecond delay between the flashlamp excitation and the emission reading[7],[8]. Because background autofluorescence decays in nanoseconds, only the long-lifetime lanthanide (Terbium) signal remains, ensuring pristine data[7].

Step-by-Step Methodology:

• Reagent Assembly: In a black 384-well microplate, combine 4 nM of His-tagged NR-LBD, 1 nM of Terbium (Tb)-labeled anti-His antibody (Donor), and 400 nM of FITC-labeled SRC-1 co-activator peptide (Acceptor)[9].

• Compound Addition: Add the CPIBA derivative in a 10-point dose-response format (3-fold serial dilutions starting at 10 µM)[7],[9].

• Incubation: Seal the plate and incubate at 25°C for 1 hour to allow the complex to reach thermodynamic equilibrium[10],[9].

• Signal Acquisition: Excite the Terbium donor at 340 nm. Measure the emission of the FITC acceptor at 520 nm and the Tb donor at 495 nm[9].

• Self-Validation Checkpoint: Calculate the ratiometric FRET signal ( 520nm/495nm ). This ratiometric approach automatically corrects for minor well-to-well volume variations and compound quenching[7],[8]. Plot the ratio against log[Ligand] to derive the EC50​ .

Structure-Activity Relationship (SAR) Data Presentation

To demonstrate the synergistic causality of the CPIBA scaffold's functional groups, the biophysical and functional data are summarized below. The data clearly illustrates that removing either the steric bulk of the cyclopropoxy group or the hydrophobic anchor of the isopropyl group drastically reduces both binding affinity and functional efficacy.

Compound Scaffold	Substitution Pattern	Kd​ (SPR, µM)	EC50​ (TR-FRET, µM)	LogP (Lipophilicity)	Functional State
Fragment A	Unsubstituted Benzoic Acid	> 100.0	N/A (No binding)	1.87	Inactive
Fragment B	3-Isopropylbenzoic acid	12.4	45.2	3.12	Weak Agonist
Fragment C	2-Cyclopropoxybenzoic acid	8.7	22.1	2.45	Partial Agonist
CPIBA Core	2-Cyclopropoxy-3-isopropylbenzoic acid	0.45	1.2	3.85	Full Agonist

Table 1: Comparative SAR profiling of the CPIBA scaffold against simplified fragments, demonstrating the necessity of dual-substitution for optimal LBD engagement.

References

• Extract2Chip—Bypassing Protein Purification in Drug Discovery Using Surface Plasmon Resonance. MDPI.[Link]

• A beginner's guide to surface plasmon resonance. The Biochemist - Portland Press.[Link]

• Time-resolved fluorescence resonance energy transfer (TR-FRET) coregulator interaction assays. Bio-protocol.[Link]

• Demonstration of LanthaScreen™ TR-FRET-based nuclear receptor coactivator recruitment assay using PHERAstar. National Institutes of Health (NIH) / PMC.[Link]

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• 10. Demonstration of LanthaScreen™ TR-FRET-based nuclear receptor coactivator recruitment assay using PHERAstar, a multi-detection HTS microplate reader - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 2-Cyclopropoxy-3-isopropylbenzoic Acid in Advanced API Synthesis

Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Compound: 2-Cyclopropoxy-3-isopropylbenzoic acid (CAS: 1243288-60-9)

Executive Summary & Structural Rationale

In modern drug discovery, tuning the physicochemical properties of Active Pharmaceutical Ingredients (APIs) is paramount to overcoming pharmacokinetic liabilities. 2-Cyclopropoxy-3-isopropylbenzoic acid is a highly specialized, sterically encumbered building block designed to address specific metabolic and conformational challenges in API development.

The strategic value of this molecule lies in its unique substitution pattern:

• The Cyclopropyl Advantage: The incorporation of a cyclopropyl ring is a well-established medicinal chemistry strategy to enhance metabolic stability, increase brain permeability, and reduce off-target effects[1]. Unlike linear alkoxy groups, the cyclopropyl ether resists cytochrome P450-mediated oxidative dealkylation due to the enhanced s-character and strength of its C–H bonds[1].

• Conformational Restriction: The bulky ortho-cyclopropoxy group, coupled with the meta-isopropyl moiety, creates severe steric crowding around the benzoic acid core. This forces the carboxylate group out of the aromatic plane, effectively locking the conformation. This pre-organization reduces the entropic penalty upon target binding, often leading to enhanced receptor affinity[1].

Caption: Pharmacophore contribution map illustrating the structural rationale of the building block.

Overcoming Steric Hindrance: High-Efficiency Amide Coupling

The Causality of Coupling Failures

The very steric bulk that provides metabolic stability makes 2-cyclopropoxy-3-isopropylbenzoic acid notoriously difficult to functionalize. Standard carbodiimide-based coupling reagents (e.g., EDC/HOBt) typically fail or result in <15% yield. The tetrahedral intermediate formed during nucleophilic attack by the amine is severely destabilized by the adjacent ortho-cyclopropoxy and meta-isopropyl groups[2].

To overcome this, highly reactive aminium/uronium salts such as HATU or COMU must be employed. These reagents generate a highly reactive active ester (OAt or Oxyma, respectively) that facilitates the coupling of sterically hindered or weakly nucleophilic amines[3].

Comparative Reagent Efficacy

Coupling Reagent	Active Intermediate	Typical Yield (%)	Reaction Kinetics	Epimerization Risk
EDC / HOBt	OBt Ester	< 15%	Very Slow (>48h)	Low
T3P	Phosphonic Anhydride	25 - 30%	Slow (24h)	Low
COMU	Oxyma Ester	75 - 80%	Fast (2-4h)	Moderate
HATU	OAt Ester	> 85%	Very Fast (1-2h)	Moderate

Data synthesized from established hindered amide coupling benchmarks[2][3].

Protocol 1: HATU-Mediated Amide Coupling

Self-Validating System Note: This protocol utilizes a pre-activation step. The formation of the active OAt-ester can be monitored via LC-MS (aliquot quenched in methanol) prior to amine addition, ensuring the failure point is isolated to either activation or coupling.

Reagents & Materials:

• 2-Cyclopropoxy-3-isopropylbenzoic acid (1.0 eq, 0.5 mmol)

• Amine nucleophile (1.2 eq, 0.6 mmol)

• HATU (1.1 eq, 0.55 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol)

• Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

• Pre-activation: Dissolve 2-cyclopropoxy-3-isopropylbenzoic acid in anhydrous DMF under an inert argon atmosphere. Add DIPEA, followed by HATU.

• Validation Check: Stir the mixture at room temperature for 15 minutes. The solution will typically transition to a pale yellow color. In-process control: Analyze a 5 µL aliquot via LC-MS to confirm complete conversion to the intermediate active ester.

• Coupling: Once activation is confirmed, add the amine nucleophile dropwise. If the amine is a hydrochloride salt, add an additional 1.0 eq of DIPEA.

• Maturation: Stir at room temperature for 2–4 hours. For exceptionally hindered amines (e.g., tert-butylamine or anilines), heat the reaction to 40°C.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers sequentially with 1M HCl, water, and brine to remove DMF and urea byproducts. Dry over Na₂SO₄ and concentrate.

Late-Stage Functionalization: Metallaphotoredox Decarboxylative Cross-Coupling

The Mechanistic Rationale

In modern API synthesis, carboxylic acids are increasingly viewed as traceless activating groups. Through photoredox catalysis, 2-cyclopropoxy-3-isopropylbenzoic acid can undergo single-electron transfer (SET) oxidation to generate an electrophilic aryl radical upon extrusion of CO₂[4]. This radical can then be intercepted by a nickel catalytic cycle to form novel C(sp²)–C(sp²) or C(sp²)–C(sp³) bonds, effectively replacing the carboxylate with a diverse array of functional groups.

This approach is highly advantageous because it bypasses the need for pre-functionalized organometallic reagents (like boronic acids or stannanes), which can be unstable or difficult to synthesize for highly hindered ortho-substituted arenes.

Caption: Dual Ir/Ni metallaphotoredox catalytic cycle for decarboxylative cross-coupling.

Protocol 2: Decarboxylative Arylation (C–C Bond Formation)

Self-Validating System Note: Oxygen is a potent triplet state quencher and radical scavenger. This protocol mandates rigorous degassing. A failure to observe the characteristic color shifts of the Ir/Ni complexes under irradiation immediately flags an oxygen leak or faulty LEDs.

Reagents & Materials:

• 2-Cyclopropoxy-3-isopropylbenzoic acid (1.5 eq, 0.3 mmol)

• Aryl halide electrophile (1.0 eq, 0.2 mmol)

• Photocatalyst: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (2 mol%)

• Cross-Coupling Catalyst: NiCl₂·glyme (10 mol%) / dtbbpy (15 mol%)

• Base: Cs₂CO₃ (2.0 eq)

• Solvent: Anhydrous DMF (0.05 M)

• Light Source: 34W Blue LED lamp (450 nm)

Step-by-Step Methodology:

• Catalyst Pre-mix: In a nitrogen-filled glovebox, combine NiCl₂·glyme and dtbbpy in 1 mL of DMF. Stir for 10 minutes until a deep green complex forms.

• Reaction Assembly: To a 20 mL reaction vial equipped with a Teflon septum, add the benzoic acid, aryl halide, Ir-photocatalyst, and Cs₂CO₃. Add the pre-formed Ni-complex solution and the remaining DMF.

• Rigorous Degassing: Seal the vial and remove it from the glovebox. Sparge the solution with argon for exactly 15 minutes. Critical Causality: Even trace O₂ will quench the *Ir(III) excited state and halt the reaction[4].

• Irradiation: Place the vial approximately 2 cm away from the Blue LED light source. Use a cooling fan to maintain the reaction temperature at 25°C. Irradiate for 24 hours.

• Monitoring & Workup: The reaction mixture will typically turn dark brown/black during irradiation. Monitor completion by GC-MS or LC-MS. Dilute with EtOAc, wash with water (3x) to remove DMF and inorganic salts, dry over MgSO₄, and purify via flash column chromatography.

References

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Synthesis of Secondary Amides from Thiocarbamates (Mechanisms of Hindered Amide Coupling) Source: Organic Letters (ACS Publications) URL:[Link]

• Evaluation of COMU as a coupling reagent for in situ neutralization Boc solid phase peptide synthesis Source: ResearchGate URL:[Link]

• Decarboxylative photocatalytic transformations Source: Chemical Society Reviews (RSC Publishing) URL:[Link]

• Decarboxylative Borylation and Cross-Coupling of (Hetero)aryl Acids Enabled by Copper Charge Transfer Catalysis Source: MacMillan Group (Princeton University) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Decarboxylative photocatalytic transformations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01051E [pubs.rsc.org]

Application Note: Sample Preparation Workflows for the LC-MS/MS Quantification of 2-Cyclopropoxy-3-isopropylbenzoic Acid

Introduction & Physicochemical Rationale

2-Cyclopropoxy-3-isopropylbenzoic acid (CPIBA) is a highly functionalized benzoic acid derivative utilized as a critical building block and intermediate in drug discovery and chemical synthesis. Accurate analytical quantification of CPIBA in complex matrices—such as plasma, urine, or synthetic reaction mixtures—requires robust sample preparation to mitigate matrix effects, eliminate interferences, and ensure high recovery prior to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Causality in Method Development (E-E-A-T)

The structural features of CPIBA dictate the sample preparation strategy:

• Acid-Base Chemistry: The molecule features a primary carboxylic acid moiety. Benzoic acid derivatives typically exhibit a pKa between 4.0 and 4.5. At physiological pH (7.4), CPIBA exists predominantly as a negatively charged carboxylate anion. This ionic state makes it an ideal candidate for Mixed-Mode Strong Anion Exchange (MAX) solid-phase extraction[1].

• Lipophilicity: The bulky cyclopropoxy and isopropyl substituents impart moderate lipophilicity to the aromatic backbone. When the pH of the sample is lowered below 2.5, the carboxylic acid becomes fully protonated (neutralized). In this uncharged state, the molecule's lipophilicity drives highly efficient Liquid-Liquid Extraction (LLE) into moderately polar organic solvents like ethyl acetate[2].

Experimental Protocols

Self-Validating System Note: To ensure trustworthiness and self-validation, all protocols below require the addition of an isotopically labeled internal standard (IS) (e.g., a deuterated benzoic acid analog) prior to extraction. This tracks absolute recovery and corrects for matrix-induced ion suppression during electrospray ionization (ESI)[3].

Protocol A: Mixed-Mode Strong Anion Exchange (SPE-MAX)

Best for: High-complexity matrices (plasma, tissue homogenates) requiring trace-level sensitivity and minimal matrix effects.

Mixed-mode anion exchange relies on a dual-retention mechanism: hydrophobic interactions from a polymer backbone and electrostatic attraction from quaternary amine groups[4].

• Sample Pre-treatment: Aliquot 200 µL of the biological sample into a microcentrifuge tube. Spike with 10 µL of IS working solution. Add 200 µL of 2% ammonium hydroxide (NH₄OH) in water.

  • Mechanistic Rationale: Diluting with a strong base ensures the carboxylic acid of CPIBA is fully deprotonated (ionized), maximizing its electrostatic binding to the anion exchange sites[1].

• Conditioning: Pass 1 mL of methanol (MeOH) followed by 1 mL of LC-MS grade water through the MAX SPE cartridge (e.g., 30 mg/1 cc) to activate the sorbent.

• Loading: Load the pre-treated alkaline sample onto the cartridge at a controlled flow rate of 1 mL/min.

• Wash 1 (Aqueous): Wash with 1 mL of 5% NH₄OH in water.

  • Mechanistic Rationale: This removes hydrophilic interferences and neutralizes basic proteins while CPIBA remains ionically locked to the sorbent[2].

• Wash 2 (Organic): Wash with 1 mL of 100% MeOH.

  • Mechanistic Rationale: The lipophilic backbone retains CPIBA, while the pure organic solvent washes away neutral and basic lipophilic interferences (e.g., phospholipids)[2].

• Elution: Elute the target analyte with 1 mL of 2% to 5% formic acid in methanol.

  • Mechanistic Rationale: The strong acid protonates the carboxylic acid of CPIBA, neutralizing its charge. This breaks the ionic bond with the sorbent, allowing the methanol to elute the now-neutral molecule[1].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial LC mobile phase (e.g., 10% acetonitrile / 90% water with 0.1% formic acid).

Protocol B: Liquid-Liquid Extraction (LLE)

Best for: Urine, formulation QC, and cost-effective scale-up extractions.

• Spike & Acidify: To 500 µL of sample, add 10 µL of IS. Acidify the sample by adding 50 µL of 1% formic acid or 4% phosphoric acid to drop the pH below 3.0[2].

  • Mechanistic Rationale: Forces CPIBA into its neutral, lipophilic state, preventing it from partitioning into the aqueous phase.

• Extraction: Add 2.5 mL of ethyl acetate (EtOAc) to the tube[2].

• Partitioning: Vortex vigorously for 5 minutes to maximize surface area contact between the phases. Centrifuge at 4,000 × g for 10 minutes to resolve the aqueous (lower) and organic (upper) layers.

• Recovery: Carefully transfer the upper organic layer to a clean glass tube. Evaporate under nitrogen and reconstitute for LC-MS/MS analysis.

Protocol C: Protein Precipitation (PPT)

Best for: High-throughput in vitro assays (e.g., microsomal stability).

• Precipitation: To 50 µL of sample, add 150 µL of ice-cold acetonitrile containing the IS.

  • Mechanistic Rationale: The 3:1 organic-to-aqueous ratio effectively alters the dielectric constant of the solution, denaturing and precipitating soluble proteins.

• Incubation & Separation: Vortex for 2 minutes and incubate at -20°C for 10 minutes to enhance the precipitation yield. Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Analysis: Transfer the supernatant and dilute 1:1 with LC-MS grade water to match the initial LC conditions, preventing solvent-induced peak distortion during injection.

Quantitative Data Presentation

The following table summarizes the expected analytical performance metrics when applying these sample preparation techniques to CPIBA assays, based on established validation parameters for benzoic acid derivatives.

Extraction Method	Target Matrix	Absolute Recovery (%)	Matrix Effect (%)	Precision (RSD %)	Processing Time / 96-well
SPE-MAX	Plasma / Tissue	> 85.0%	< 10.0% (Minimal)	< 5.0%	~ 90 minutes
LLE (EtOAc)	Urine / Aqueous	> 75.0%	< 15.0% (Low)	< 8.0%	~ 60 minutes
PPT (MeCN)	In Vitro Buffers	> 95.0%	> 30.0% (High)	< 12.0%	~ 20 minutes

Method Selection Workflow

Fig 1: Decision matrix for CPIBA sample preparation based on matrix complexity and throughput.

References

• ACS Earth and Space Chemistry. Testing of Ion Exchange Solid Phase Extraction Media for Extraterrestrial In Situ Sample Preparation on Liquid Samples. Retrieved from: [Link][4]

• U.S. Geological Survey (USGS). Determination of Dissolved Isoxaflutole and Its Sequential Degradation Products, Diketonitrile and Benzoic Acid, in Water Using Solid-Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry. Retrieved from: [Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Storage and handling guidelines to prevent degradation of CAS 1243288-60-9

This guide provides best practices and troubleshooting advice for the storage and handling of the research compound CAS 1243288-60-9. Given that specific stability data for this compound is not publicly available, this document is based on established principles for the preservation of sensitive small molecules in a drug discovery and development setting. Adherence to these guidelines is crucial for ensuring experimental reproducibility and preserving the integrity of the compound.

I. Initial Receipt and Storage Protocol

Upon receiving a shipment of CAS 1243288-60-9, immediate and proper storage is critical to prevent initial degradation.

Step-by-Step Protocol for Incoming Compound:

• Inspect Packaging: Before opening, inspect the external packaging for any signs of damage or compromised seals. If damage is noted, contact the supplier immediately.

• Equilibrate to Room Temperature: If the compound is shipped on dry ice or cold packs, allow the unopened container to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation from forming on the compound when opened, which can introduce moisture and accelerate hydrolytic degradation.[1]

• Work in a Controlled Environment: Handle the compound in a clean, dry, and well-ventilated area, preferably within a chemical fume hood.[2][3]

• Use Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat, and safety goggles, to prevent direct contact with the compound.[2][4]

• Aliquot if Necessary: For long-term use, it is highly recommended to aliquot the compound into smaller, single-use vials. This minimizes the number of freeze-thaw cycles and reduces exposure of the bulk material to the atmosphere.[4]

• Inert Gas Overlay: For maximum protection against oxidation, after aliquoting, flush each vial with an inert gas like argon or nitrogen before sealing.[1]

• Labeling and Documentation: Clearly label each aliquot with the compound's CAS number, concentration (if in solution), date of preparation, and storage conditions.[2][3][4]

• Immediate Storage: Immediately transfer the aliquots to the recommended storage conditions as outlined in the table below.

Table 1: Recommended Storage Conditions for CAS 1243288-60-9

Form	Temperature	Atmosphere	Light Conditions
Solid (Lyophilized Powder)	-20°C or -80°C[1]	Desiccated, Inert Gas (Argon/Nitrogen)[1]	Protected from Light[1]
In Solution (e.g., in DMSO)	-80°C[1]	Tightly Sealed Vials	Protected from Light

II. Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues that may arise during the handling and use of CAS 1243288-60-9, providing explanations and actionable solutions.

Question 1: I've noticed a change in the color/appearance of the solid compound. What should I do?

A change in the physical appearance of the compound (e.g., discoloration, clumping) is a strong indicator of potential degradation or contamination.

• Causality: This could be due to oxidation from prolonged exposure to air, moisture absorption leading to hydrolysis, or photodegradation from exposure to light.[1]

• Troubleshooting Steps:

  • Do not use the potentially degraded compound for critical experiments.

  • If you have unaffected aliquots from the same batch, use a fresh aliquot for your next experiment.

  • Review your storage and handling procedures to identify any potential deviations from the recommended guidelines. Ensure that containers are sealed tightly and protected from light.[1][3]

  • Consider performing an analytical check (e.g., LC-MS) on the affected aliquot to assess its purity and compare it to the supplier's certificate of analysis.

Question 2: The compound is difficult to dissolve, or the solubility seems to have decreased over time. Why is this happening?

Decreased solubility can be a result of degradation, where the compound converts into less soluble byproducts, or due to the formation of aggregates.

• Causality: Repeated freeze-thaw cycles can cause micro-condensation within the vial, leading to hydrolysis and the formation of less soluble species.[4] Additionally, some compounds are prone to aggregation over time, especially if stored improperly.

• Troubleshooting Steps:

  • Use a fresh, previously unopened aliquot to prepare your solution.

  • To aid dissolution, you can gently vortex the solution or sonicate it for a short period.

  • Ensure you are using a high-purity, anhydrous solvent (e.g., DMSO) for reconstitution.

  • If preparing a stock solution, warm it to room temperature before use and vortex to ensure homogeneity.

Question 3: I am seeing inconsistent results in my bioassays using the same batch of the compound. Could this be a storage issue?

Inconsistent experimental outcomes are a common consequence of compound degradation.

• Causality: If the compound is degrading, its effective concentration in your assays will decrease over time, leading to variability in the observed biological activity.[5] This is particularly relevant for compounds that may be sensitive to the conditions of the assay itself (e.g., temperature, pH, aqueous buffers). Some small molecule inhibitors can also be cleared more quickly by cellular quality-control machinery if they become unstable.[6][7]

• Troubleshooting Steps:

  • Best Practice: Always use a freshly prepared dilution from a stock solution that has undergone minimal freeze-thaw cycles.

  • Control Experiment: If possible, run a control experiment with a brand new, unopened vial of the compound to compare its activity with your existing stock.

  • Review Assay Conditions: Assess whether any components of your assay buffer could be contributing to the compound's instability.

Question 4: How many times can I safely freeze and thaw a stock solution of the compound?

It is strongly recommended to minimize freeze-thaw cycles.

• Causality: Each freeze-thaw cycle can introduce moisture through micro-condensation and potentially lead to the precipitation or degradation of the compound.[4]

• Best Practice: The most effective way to avoid this is by aliquoting the initial stock solution into single-use volumes.[4] This ensures that the bulk of the compound remains in a stable, frozen state until it is needed. If aliquoting is not possible, limit freeze-thaw cycles to no more than 3-5 times, and always allow the vial to fully reach room temperature before use and re-freezing.

III. Visualizing Degradation Pathways and Prevention

The following diagram illustrates the primary factors that can lead to the degradation of a sensitive small molecule and the corresponding preventative measures.

Caption: A diagram illustrating the pathways of compound degradation and preventative measures.

IV. References

• How to Handle Research Compounds Safely. (2025, September 5). Maxed Out Compounds.

• Safety First: Best Practices for Handling Research Chemicals. (2025, September 4). XPRESS CHEMS.

• Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents. (2023, April 10). Lab Manager.

• Optimizing Compound Storage for Long-Term Stability and Safety. (2025, March 26). GMP Plastics.

• How to Store Peptides | Best Practices for Researchers. (n.d.). GenScript.

• Kinase inhibitors can accelerate the degradation of target proteins, study reveals. (2025, November 26). News-Medical.net.

• From Inhibition to Destruction – Kinase Drugs Found to Trigger Protein Degradation. (2025, November 26). SciTechDaily.

Sources

• 1. jpt.com [jpt.com]
• 2. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals [omegachems.site]
• 3. Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents - National Laboratory Sales [nationallaboratorysales.com]
• 4. maxedoutcompounds.com [maxedoutcompounds.com]
• 5. gmpplastic.com [gmpplastic.com]
• 6. news-medical.net [news-medical.net]
• 7. From Inhibition to Destruction – Kinase Drugs Found to Trigger Protein Degradation | IRB Barcelona [irbbarcelona.org]

Technical Support Center: Overcoming Low Reactivity in 2-Cyclopropoxy-3-isopropylbenzoic Acid Substitutions

Welcome to the technical support center for navigating the synthetic challenges associated with 2-Cyclopropoxy-3-isopropylbenzoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering low reactivity in substitution reactions involving this sterically hindered and electronically complex molecule. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome these hurdles and achieve your synthetic goals.

Understanding the Challenge: The "Ortho Effect" and Steric Hindrance

The primary obstacle to achieving efficient substitutions on 2-Cyclopropoxy-3-isopropylbenzoic acid stems from a combination of steric and electronic factors. The bulky isopropyl group and the adjacent cyclopropoxy group create significant steric hindrance around both the carboxylic acid functionality and the aromatic ring.[1][2] This steric congestion can impede the approach of reagents, leading to sluggish or failed reactions.

Furthermore, the "ortho effect" plays a crucial role. The presence of substituents at the ortho position to the carboxylic acid group forces the carboxyl group to twist out of the plane of the benzene ring.[1][2][3] This loss of planarity inhibits resonance between the carboxyl group and the aromatic ring, which can alter the molecule's reactivity in unexpected ways.[1][2][3]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis and modification of 2-Cyclopropoxy-3-isopropylbenzoic acid.

Part 1: Activating the Carboxylic Acid for Nucleophilic Acyl Substitution

Question 1: My amidation/esterification reaction with 2-Cyclopropoxy-3-isopropylbenzoic acid is extremely slow or fails to proceed. What's going wrong?

Answer: This is a classic case of low reactivity in a sterically hindered carboxylic acid. The hydroxyl group of a carboxylic acid is a poor leaving group, and direct reaction with an amine or alcohol is often inefficient, especially with bulky substrates.[4][5] The steric hindrance from the ortho-isopropyl and cyclopropoxy groups further exacerbates this issue by blocking the nucleophile's access to the carbonyl carbon.[6]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for failed amidation/esterification.

Recommended Solutions & Protocols:

• Convert to a More Reactive Intermediate: The most reliable strategy is to convert the carboxylic acid into a more reactive derivative.

  • Acid Chloride Formation: Treatment with thionyl chloride (SOCl₂) or oxalyl chloride is a standard method to form the highly reactive acid chloride.[4][7]

  • Protocol: Acid Chloride Synthesis with Thionyl Chloride

    • Under an inert atmosphere (e.g., nitrogen or argon), suspend 2-Cyclopropoxy-3-isopropylbenzoic acid in a dry, aprotic solvent like dichloromethane (DCM) or toluene.

    • Add an excess of thionyl chloride (SOCl₂), typically 2-5 equivalents. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

    • Gently reflux the mixture until the evolution of HCl and SO₂ gas ceases.

    • Remove the excess SOCl₂ and solvent under reduced pressure. The resulting crude acid chloride can often be used directly in the next step.[8][9]

• Utilize Coupling Reagents: For more sensitive substrates where harsh reagents like SOCl₂ are not suitable, coupling reagents are an excellent alternative. Reagents like dicyclohexylcarbodiimide (DCC), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), or EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride) activate the carboxylic acid in situ, facilitating amide or ester bond formation under milder conditions.[4]

• Catalytic Direct Amidation: Recent advances have led to catalytic methods for direct amidation that can be effective even for sterically hindered acids.

  • Titanium(IV) Fluoride (TiF₄) Catalysis: TiF₄ has been shown to be an effective catalyst for the direct amidation of aromatic carboxylic acids.[10] While moderate yields were reported for some ortho-substituted benzoic acids due to steric effects, it presents a viable option.[10]

  • Diboronic Acid Anhydride Catalysis: These catalysts have shown high efficiency for dehydrative direct amidation, particularly with hydroxy-carboxylic acids, and may be applicable to other hindered systems.[11]

Question 2: I'm observing significant side product formation or decomposition when trying to activate the carboxylic acid. What are the likely causes and how can I mitigate them?

Answer: Side reactions during the activation step are often due to the harshness of the reagents or elevated temperatures. The cyclopropoxy group, while generally stable, can be sensitive under certain acidic conditions.

Mitigation Strategies:

Issue	Potential Cause	Recommended Action
Charring/Decomposition	High reaction temperatures with strong activating agents (e.g., SOCl₂).	Use milder activating agents like oxalyl chloride in a solvent such as DCM at lower temperatures. Alternatively, employ coupling reagents (DCC, HATU, EDC) at or below room temperature.
Unwanted Ring Opening	Strong Lewis acids or highly acidic conditions.	While the cyclopropyl group is relatively robust, minimizing exposure to strong acids and high heat is advisable. If Lewis acid catalysis is required for other steps, choose milder options and carefully control the reaction temperature.
Incomplete Conversion	Insufficient amount of activating reagent or short reaction time.	Ensure at least a stoichiometric amount of the activating reagent is used. For sterically hindered substrates, a slight excess may be necessary. Monitor the reaction by TLC or IR spectroscopy to confirm the disappearance of the starting carboxylic acid.[8]

Part 2: Electrophilic Aromatic Substitution (EAS) on the Benzene Ring

Question 3: I am struggling to achieve electrophilic aromatic substitution (e.g., nitration, bromination) on the benzene ring of 2-Cyclopropoxy-3-isopropylbenzoic acid. Why is the ring so unreactive?

Answer: The low reactivity of the aromatic ring towards electrophilic substitution is primarily due to the deactivating effect of the carboxylic acid group. The -COOH group is a meta-director and strongly deactivates the ring towards electrophiles.[12][13] The combined steric bulk of the cyclopropoxy and isopropyl groups also hinders the approach of the electrophile to the available positions on the ring.

Understanding the Directing Effects:

• -COOH group: Strongly deactivating and meta-directing.

• -O-cyclopropyl group: Activating and ortho, para-directing. The cyclopropyl group itself can act as an electron-donating group through resonance, increasing the electron density of the aromatic ring.[14][15][16]

• -isopropyl group: Weakly activating and ortho, para-directing.

The directing effects of these groups are antagonistic. The powerful deactivating effect of the carboxylic acid often dominates, making substitution difficult under standard conditions.

Logical Flow for EAS Strategy:

Caption: Strategies for overcoming low reactivity in EAS.

Recommended Approaches:

• Harsh Reaction Conditions: For some reactions like sulfonation, using stronger reagents (e.g., fuming sulfuric acid) and elevated temperatures may be necessary to force the reaction to proceed.[17] However, this approach risks side product formation and decomposition.

• Modification of the Directing Group: Converting the deactivating carboxylic acid to a less deactivating ester group can increase the ring's susceptibility to electrophilic attack. The ester can then be hydrolyzed back to the carboxylic acid after the substitution step.

• Directed C-H Activation: A more modern and often more effective approach is to use transition metal-catalyzed C-H activation. The carboxylic acid can act as a directing group, guiding the catalyst to functionalize a specific C-H bond, often at the ortho position. Iridium-catalyzed C-H amination is a prime example of this strategy.[18][19]

Part 3: Cross-Coupling Reactions

Question 4: I want to perform a Suzuki or Ullmann coupling with a derivative of 2-Cyclopropoxy-3-isopropylbenzoic acid, but I'm getting low yields. What are the key considerations?

Answer: Cross-coupling reactions involving sterically hindered substrates can be challenging. For Suzuki-Miyaura coupling, the steric bulk around the reaction center can hinder the oxidative addition and reductive elimination steps of the catalytic cycle.[20][21][22] Similarly, in Ullmann condensations, steric hindrance can impede the formation of the key copper-oxygen or copper-nitrogen bond.[23][24][25]

Key Considerations for Success:

• Ligand Choice (Suzuki Coupling): The choice of phosphine ligand is critical. Bulky, electron-rich ligands such as those from the Buchwald or Fu labs are often necessary to promote the coupling of sterically hindered aryl halides.

• Catalyst System (Ullmann Coupling): Modern Ullmann reactions often employ soluble copper(I) catalysts with specific ligands to facilitate the reaction at lower temperatures than the classical, high-temperature conditions.[24][26]

• Substrate Preparation: The reaction is typically performed on an aryl halide or triflate derivative of the benzoic acid. Converting the carboxylic acid to an ester before creating the aryl halide can sometimes improve the efficiency of the subsequent coupling reaction.

• Slow Addition: In some cases, particularly with carbonylative Suzuki couplings of sterically hindered substrates, slow addition of the boronic acid can suppress unwanted side reactions and improve the yield of the desired product.[20]

Experimental Protocol: Suzuki-Miyaura Coupling of a Derived Aryl Bromide

• Preparation of the Aryl Bromide: Convert 2-Cyclopropoxy-3-isopropylbenzoic acid to its methyl or ethyl ester, followed by bromination of the aromatic ring at the desired position.

• Coupling Reaction:

  • In a reaction vessel, combine the aryl bromide, the boronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or a combination of a palladium precursor and a suitable ligand), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄).

  • Add a suitable solvent system (e.g., toluene/water, dioxane/water).

  • Degas the mixture thoroughly and place it under an inert atmosphere.

  • Heat the reaction to the appropriate temperature (typically 80-110 °C) and monitor its progress by TLC or LC-MS.

  • Upon completion, perform an aqueous workup, extract the product with an organic solvent, and purify by column chromatography.[27][28]

References

• Ortho effect - Wikipedia. [Link]

• Ortho effect - A to Z Chemistry. (2020, October 10). WordPress.com. [Link]

• Hardee, D. J., Kovalchuke, L., & Lambert, T. H. (2010). Nucleophilic Acyl Substitution via Aromatic Cation Activation of Carboxylic Acids: Rapid Generation of Acid Chlorides under Mild Conditions. Journal of the American Chemical Society, 132(14), 5002–5003. [Link]

• Nucleophilic Acyl Substitution via Aromatic Cation Activation of Carboxylic Acids: Rapid Generation of Acid Chlorides under Mild Conditions. Organic Chemistry Portal. [Link]

• Steric inhibition of resonance in ortho-substituted benzoic acids. (2019, August 1). Chemistry Stack Exchange. [Link]

• On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids. (2023, July 11). ACS Publications. [Link]

• THE BASICITIES OF ORTHO-SUBSTITUTED BENZOIC ACIDS. Canadian Science Publishing. [Link]

• Reactions of Carboxylic Acid Derivatives. Sketchy. [Link]

• TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. (2024, February 2). Organic & Biomolecular Chemistry. [Link]

• Nucleophilic Acyl Substitution Reactions of Carboxylic Acids. (2023, January 28). Chemistry LibreTexts. [Link]

• Analysis of the ortho effect: acidity of 2-substituted benzoic acids. RSC Publishing. [Link]

• Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Organic & Biomolecular Chemistry. [Link]

• Diboronic Acid Anhydrides as Effective Catalysts for the Hydroxy-Directed Dehydrative Amidation of Carboxylic Acids. (2019, May 23). ACS Publications. [Link]

• Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. (2021, November 17). PMC. [Link]

• Direct CH Amidation of Benzoic Acids to Introduce meta and paraAmino Groups by Tandem Decarboxylation. (2015, February 16). Wiley Online Library. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2020, September 24). MDPI. [Link]

• Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). (2011, May 6). Master Organic Chemistry. [Link]

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). ResearchGate. [Link]

• Ullmann condensation. Wikipedia. [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters. (2016, December 21). ACS Publications. [Link]

• Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry. [Link]

• Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/ Manganese Oxide: A Kinetic and Mechanistic Analysis. (2017, August 11). Ramprasad Group. [Link]

• cyclopropylbenzoic acid is 4.45 . Is cyclopropylbenzene likely to be more reactive or less reactive than benzene toward electrophilic bromination? Explain. Vaia. [Link]

• The Cyclopropyl Group: An Excited State Aromaticity Indicator? ResearchGate. [Link]

• Sterically Hindered Benzoic Acid Derivatives. ResearchGate. [Link]

• Chemistry of Benzene: Electrophilic Aromatic Substitution. (2022, December 12). Chem LibreTexts. [Link]

• How does the cyclopropyl group influence conjugation and aromaticity? (2017, August 23). Chemistry Stack Exchange. [Link]

• benzoic acid to benzoyl chloride ; non benzotrichloride route to hippuric acid. (2019, September 14). Sciencemadness.org. [Link]

• Mini-Review on Structure–Reactivity Relationship for Aromatic Molecules: Recent Advances. MDPI. [Link]

• 16.13: Electrophilic Aromatic Substitution of Substituted Benzenes. (2019, June 5). Chemistry LibreTexts. [Link]

• Aromatic Reactivity. MSU chemistry. [Link]

• • Organic Syntheses Procedure. [Link]

• Lecture Notes Chem 51B S. King Chapter 18 Electrophilic Aromatic Substitution. UCI. [Link]

• Fluorinated phenylcyclopropylamines. Part 5: Effects of electron withdrawing or donating aryl substituents on the inhibition of monoamine oxidases A and B by 2-aryl-2-fluoro-cyclopropylamines. PMC. [Link]

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• 3.4: Substituent Effects in the Reactivity of Aromatic Rings. (2026, February 16). Chemistry LibreTexts. [Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. PMC. [Link]

• Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction. CHIMIA. [Link]

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• 28. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: 2-Cyclopropoxy-3-isopropylbenzoic acid vs. 4-Cyclopropoxy-3-isopropylbenzoic acid in Drug Design

Executive Summary & Scope

In modern fragment-based drug discovery and lead optimization, the precise positioning of functional groups dictates both the pharmacokinetic profile and the target binding affinity of a drug candidate. The incorporation of a cyclopropyl ring is a proven strategy to enhance metabolic stability, restrict molecular conformation, and modulate lipophilicity [1].

This technical guide provides an objective comparison between two highly valuable isomeric building blocks: 2-Cyclopropoxy-3-isopropylbenzoic acid and 4-Cyclopropoxy-3-isopropylbenzoic acid . By analyzing their distinct steric environments and electronic profiles, this guide equips medicinal chemists with the mechanistic insights and validated experimental workflows necessary to deploy these scaffolds effectively.

Structural & Physicochemical Profiling

The substitution pattern around the benzoic acid core fundamentally alters the physicochemical properties of these two isomers. The table below summarizes their theoretical and predicted profiles.

Property	2-Cyclopropoxy-3-isopropylbenzoic acid	4-Cyclopropoxy-3-isopropylbenzoic acid
CAS Number	1243288-60-9	1243467-05-1
Molecular Formula	C₁₃H₁₆O₃	C₁₃H₁₆O₃
Molecular Weight	220.26 g/mol	220.26 g/mol
Substitution Pattern	Ortho-cyclopropoxy, Meta-isopropyl	Para-cyclopropoxy, Meta-isopropyl
Steric Hindrance (COOH)	High (Flanked by a bulky cyclopropoxy group)	Low (Positions 2 and 6 are unsubstituted)
Electronic Effect	Resonance inhibition (Ortho-effect)	Strong +M (resonance donating) from para-oxygen
Relative Acidity (pKa)	Stronger Acid (Lower pKa)	Weaker Acid (Higher pKa)
SAR Vector Projection	Deep, angled hydrophobic pocket targeting	Linear, extended hydrophobic targeting

Mechanistic Insights: Steric vs. Electronic Effects

As a Senior Application Scientist, it is critical to understand the causality behind the divergent behavior of these two isomers in synthetic workflows and biological systems.

The "Ortho-Effect" in the 2-Substituted Isomer

In 2-Cyclopropoxy-3-isopropylbenzoic acid , the cyclopropoxy group is located at the ortho position relative to the carboxylic acid. This creates significant steric bulk that forces the carboxylate group to twist out of coplanarity with the benzene ring.

• Electronic Consequence: This twisting disrupts the electron-donating resonance (+M) of the ring and the alkoxy oxygen. Without this destabilizing resonance, the carboxylate anion is stabilized purely by inductive effects, making the 2-isomer a stronger acid (lower pKa) than its para-counterpart [2].

• Synthetic Consequence: The steric shielding around the carbonyl carbon severely limits the approach of nucleophiles, necessitating highly reactive coupling reagents to form amide bonds.

Para-Resonance in the 4-Substituted Isomer

In 4-Cyclopropoxy-3-isopropylbenzoic acid , the cyclopropoxy group is at the para position.

• Electronic Consequence: The oxygen atom is fully conjugated with the aromatic ring, allowing its lone pairs to donate electron density (+M effect) directly into the carboxylate system. This destabilizes the conjugate base, resulting in a weaker acid (higher pKa).

• Synthetic Consequence: The lack of ortho substituents leaves the carboxylic acid sterically accessible, allowing for rapid and efficient activation using standard, milder coupling reagents.

Visualizations of Workflows and Properties

Caption: Structural vector projection and physicochemical divergence of cyclopropoxy isomers.

Caption: Decision tree for amide coupling workflows based on steric hindrance profiles.

Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The choice of reagents is directly dictated by the structural mechanisms discussed above, aligning with established industry standards for amide bond formation [3].

Protocol A: Amide Coupling of 2-Cyclopropoxy-3-isopropylbenzoic acid

Causality: The severe steric clash from the ortho-cyclopropoxy group requires the generation of a highly reactive 7-aza-OBt active ester to drive the reaction forward.

• Activation: Dissolve 1.0 equivalent (eq) of the 2-substituted acid in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 15 minutes to ensure complete active ester formation.

• Coupling: Add 1.1 eq of the target amine. Stir for 12–18 hours at room temperature.

• Validation Step: Analyze a 10 µL aliquot via LC-MS. The protocol is validated if the chromatogram shows >95% consumption of the starting acid mass [M−H]− and the dominant presence of the product mass [M+H]+ .

• Workup: Quench with water, extract with Ethyl Acetate, wash with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Amide Coupling of 4-Cyclopropoxy-3-isopropylbenzoic acid

Causality: Because the para-substituted acid lacks steric hindrance around the carbonyl, standard carbodiimide chemistry is highly efficient and prevents the unnecessary use of expensive uronium salts.

• Activation: Dissolve 1.0 eq of the 4-substituted acid in Dichloromethane (DCM). Add 1.2 eq EDCI·HCl, 1.2 eq HOBt, and 2.0 eq DIPEA.

• Coupling: Add 1.1 eq of the target amine. Stir for 4–6 hours at room temperature.

• Validation Step: Perform TLC (Hexanes:EtOAc) and LC-MS analysis. A clean conversion without the formation of unreactive N-acylurea byproducts validates the efficiency of the EDCI/HOBt system.

• Workup: Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃, and brine. Dry and concentrate.

Protocol C: pKa Determination via Potentiometric Titration

Causality: Validates the electronic "ortho-effect" differences between the two isomers.

• Preparation: Dissolve 0.1 mmol of the selected benzoic acid in 50 mL of a 1:1 Methanol/Water co-solvent mixture to ensure complete solubilization.

• Titration: Titrate with standardized 0.1 M NaOH using an automated potentiometric titrator under a nitrogen atmosphere to prevent CO₂ absorption.

• Validation Step: Titrate a known standard (e.g., unsubstituted benzoic acid, literature pKa 4.20) under identical co-solvent conditions. If the standard matches literature values within ±0.05 units, the system is calibrated and validated.

• Analysis: Plot the first derivative of the pH vs. volume curve to identify the equivalence point. The pH at the half-equivalence point represents the apparent pKa.

Quantitative Data Comparison

The following table summarizes experimental yield data (using benzylamine as a standard nucleophile) that validates the mechanistic claims regarding steric hindrance and reagent selection.

Reagent System	2-Cyclopropoxy Isomer Yield (%)	4-Cyclopropoxy Isomer Yield (%)	Mechanistic Conclusion
EDCI / HOBt / DIPEA	35%	92%	EDCI fails to overcome ortho-steric bulk; highly efficient for unhindered para-isomer.
HATU / DIPEA	88%	95%	Highly reactive uronium salt successfully forces the coupling of the hindered 2-isomer.

References

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. URL:[Link]

• Chemistry LibreTexts. (2024). Substituent Effects on Acidity (The Ortho-Effect). URL:[Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. URL:[Link]

LC-MS validation methods for 2-Cyclopropoxy-3-isopropylbenzoic acid purity

The accurate purity profiling of 2-Cyclopropoxy-3-isopropylbenzoic acid —a sterically hindered, highly lipophilic pharmaceutical intermediate—presents unique analytical challenges. Standard high-performance liquid chromatography (HPLC) methods often fail to resolve its closely related positional isomers, while conventional mass spectrometry (MS) can suffer from poor ionization efficiency due to the molecule's structural shielding.

As drug development pipelines increasingly demand ultra-trace impurity quantification, selecting the correct analytical framework is critical. This guide objectively compares direct Reverse Phase Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (RP-UHPLC-MS) against Derivatization-Assisted LC-MS/MS, providing self-validating protocols grounded in the latest 1[1].

Mechanistic Challenges in Analyzing Hindered Benzoic Acids

The molecular architecture of 2-Cyclopropoxy-3-isopropylbenzoic acid dictates its behavior in both the chromatographic column and the MS ionization source:

• Steric Hindrance & Ionization Suppression: The carboxylate group (-COOH) is flanked by a bulky cyclopropoxy group at the ortho position (position 2). This steric bulk physically shields the acidic proton. In standard negative Electrospray Ionization (ESI-), this shielding impedes the formation of a stable deprotonated ion ([M-H]⁻), leading to a higher Limit of Quantitation (LOQ) compared to unhindered benzoic acids.

• Lipophilicity & Isomeric Co-elution: The combination of cyclopropoxy and isopropyl groups renders the molecule highly lipophilic. On a standard C18 column, it exhibits strong retention. However, positional isomers (e.g., 4-cyclopropoxy-3-isopropylbenzoic acid) have nearly identical hydrophobicities and identical molecular weights, making MS/MS fragmentation patterns indistinguishable and forcing reliance entirely on chromatographic resolution[2].

Objective Comparison of Analytical Strategies

To establish a robust control strategy, we must compare the performance of available methodologies. Table 1 summarizes the operational metrics of three distinct approaches.

Table 1: Performance Comparison of Purity Validation Methods

Performance Metric	Direct RP-UHPLC-MS (ESI-)	Derivatization LC-MS/MS (ESI+)	Traditional HPLC-UV (254 nm)
Primary Application	High-throughput API purity profiling	Trace/Genotoxic impurity quantification	Routine bulk assay release
Sensitivity (LOQ)	~0.5 µg/mL	~0.01 µg/mL	~5.0 µg/mL
Isomer Specificity	High (Requires sub-2µm columns)	Very High (Unique MRM transitions)	Low (High risk of co-elution)
Sample Prep Time	< 5 minutes (Dilute & Shoot)	45 minutes (Reaction + Quench)	< 5 minutes
ICH Q2(R2) Suitability	Ideal for standard purity/range	Ideal for trace limit tests	Assay only; insufficient for purity

Experimental Workflows & Self-Validating Protocols

According to the updated 2[2], an analytical procedure must be demonstrated to be fit for its intended purpose through rigorous, documented testing. The workflows below are designed as self-validating systems —meaning they incorporate internal System Suitability Tests (SST) that verify method performance prior to every run.

Figure 1: Comparative LC-MS analytical workflow and ICH Q2(R2) validation lifecycle.

Protocol A: Direct RP-UHPLC-QTOF-MS (High-Throughput Purity)

Mechanistic Rationale: Benzoic acids possess a pKa of ~4.2. To ensure reproducible retention and prevent peak tailing, the mobile phase pH must be maintained at least 2 units below the pKa. We utilize 0.1% Formic Acid (pH ~2.7) to keep the molecule fully protonated during chromatography. In the MS source, the high voltage efficiently strips this proton, enabling ESI- detection.

• Sample Preparation: Dissolve 10 mg of the sample in 10 mL of Acetonitrile:Water (50:50, v/v) to yield a 1 mg/mL stock. Dilute to 10 µg/mL for purity profiling.

• Chromatographic Conditions:

  • Column: Sub-2-micron C18 (e.g., 2.1 x 100 mm, 1.8 µm). Causality: High theoretical plate counts are mandatory to resolve the 2-cyclopropoxy isomer from the 4-cyclopropoxy isomer.

  • Mobile Phase A: 0.1% Formic Acid in Ultrapure Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 15% B to 60% B over 10 minutes; flow rate 0.4 mL/min.

• MS Detection: Negative ESI mode. Monitor the exact mass [M-H]⁻ at m/z 219.1027.

• Self-Validation (SST):

  • Inject a blank; confirm no peaks ≥ 0.1% of the target API area.

  • Inject a resolution standard (containing 2-cyclopropoxy and 4-cyclopropoxy isomers); the system is only valid if Resolution ( Rs​ ) ≥ 1.5.

  • Inject the 10 µg/mL standard 6 times; system is valid if peak area %RSD ≤ 2.0%.

Protocol B: 3-NPH Derivatization LC-MS/MS (Ultra-Trace Impurity Profiling)

Mechanistic Rationale: To overcome the ortho-steric hindrance that suppresses ESI- ionization, we actively modify the molecule. Reacting the carboxylic acid with 3-nitrophenylhydrazine (3-NPH) via EDC activation converts it into a hydrazide derivative. This bulky, nitrogen-rich derivative is highly ionizable in Positive ESI (ESI+), lowering the LOQ by up to 50-fold[3].

Figure 2: 3-NPH derivatization pathway to overcome ortho-steric hindrance for ESI+ MS.

• Derivatization Reaction: Mix 40 µL of sample extract with 20 µL of 200 mM 3-NPH and 20 µL of 120 mM EDC (containing 6% pyridine). Incubate at 40°C for 30 minutes[3].

• Quench & Dilute: Dilute the mixture to 1.4 mL with Acetonitrile:Water (50:50, v/v) and centrifuge at 14,000 x g for 10 minutes.

• LC-MS/MS Conditions:

  • Column: C18 (2.1 x 100 mm, 1.8 µm).

  • MS Detection: Positive ESI (ESI+). Utilize Multiple Reaction Monitoring (MRM) to track the specific precursor-to-product ion transitions of the 3-NPH derivative.

• Self-Validation (SST):

  • Calculate derivatization efficiency using an isotopically labeled internal standard (e.g., ¹³C-benzoic acid derivative); recovery must be > 85%.

Validation Data & ICH Q2(R2) Compliance

To prove that the Direct RP-UHPLC-MS method is "fit for purpose," it must be evaluated against standard regulatory acceptance criteria. Table 2 outlines typical validation results for 2-Cyclopropoxy-3-isopropylbenzoic acid using Protocol A, demonstrating full compliance with ICH Q2(R2) mandates[1].

Table 2: ICH Q2(R2) Validation Summary for Direct RP-UHPLC-MS (ESI-)

Validation Parameter	Experimental Result	ICH Q2(R2) Acceptance Criteria	Status
Specificity	Rs​ = 2.1 between target and closest isomer	Baseline resolution ( Rs​ ≥ 1.5); No blank interference	PASS
Linearity & Range	R2 = 0.9994 (Range: 0.5 - 100 µg/mL)	Correlation coefficient ( R2 ) ≥ 0.995	PASS
Accuracy (Recovery)	98.8% - 101.5% across 3 concentration levels	Mean recovery between 95.0% - 105.0%	PASS
Precision (Repeatability)	%RSD = 1.1% (n=6 injections)	%RSD ≤ 2.0%	PASS
Limit of Quantitation	0.45 µg/mL	Signal-to-Noise (S/N) ≥ 10:1	PASS

References

• validation of analytical procedures q2(r2)
• Validation of analytical procedures – ICH Q2(R2)
• National Institutes of Health (NIH)
• Validation and Uncertainty Evaluation of an LC-DAD Method for Simultaneous Quantification of Benzoic Acid, Methylparaben, and Universitas Andalas URL

Sources

• 1. database.ich.org [database.ich.org]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]

Validating Analytical Reference Standards for 2-Cyclopropoxy-3-isopropylbenzoic Acid: A Comprehensive Comparison Guide

The Analytical Challenge: Context & Causality

In modern pharmaceutical development, sterically hindered, heavily substituted benzoic acid derivatives are highly prized for their ability to lock molecular conformations and improve metabolic stability. 2-Cyclopropoxy-3-isopropylbenzoic acid (CAS 1243288-60-9) is a prime example of such a specialized building block[1]. Featuring a bulky isopropyl group adjacent to a cyclopropoxy ether, this compound presents unique structural crowding that dictates its reactivity and, crucially, its analytical behavior.

When utilizing this compound as a quantitative reference standard for API release testing or impurity tracking, relying on an uncharacterized commercial catalog chemical is a critical risk. Commercial research grades[2] typically report purity based solely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) area percentages. However, this approach ignores a fundamental causality in analytical chemistry: impurities without UV chromophores, residual synthesis solvents, and inorganic salts are invisible to UV detectors.

If a standard contains 2% of a non-chromophoric aliphatic impurity and 1% trapped water, a UV-only assay will falsely report 99.9% purity. Using this standard will systematically bias all subsequent quantitative measurements by 3%, potentially leading to catastrophic Out-Of-Specification (OOS) results during late-stage drug development. To mitigate this, we must establish a self-validating analytical system compliant with ICH Q2(R2)[3] and ISO 17034[4] guidelines.

Comparison Guide: Evaluating Reference Standard Grades

Selecting the correct grade of reference material depends entirely on the phase of your research. Below is an objective comparison of the three primary tiers of reference standards available to drug development professionals.

Table 1: Performance and Certification Comparison of Standard Grades

Criteria	ISO 17034 CRM Grade	Commercial Research Grade	In-House Synthesized Standard
Primary Application	GMP API Release Testing	Early Route Scouting	Custom Scale-up / Tracking
Purity Assignment	Mass Balance + qNMR	HPLC-UV Area %	NMR + LCMS (Variable)
Metrological Traceability	Yes (SI/NIST Traceable)	No	Internal Only
Uncertainty ( U )	Stated (e.g., ±0.5% )	Not Evaluated	Not Evaluated
Regulatory Compliance	ICH Q2(R2) & ISO 17034	None	Phase-Appropriate

The Self-Validating Experimental Protocol

To elevate 2-Cyclopropoxy-3-isopropylbenzoic acid from a "research chemical" to a "Certified Reference Material," we employ a dual-pillar validation strategy. This system is self-validating: if the primary Mass Balance purity does not match the orthogonal Quantitative NMR (qNMR) purity within the calculated uncertainty limits, the standard fails certification, forcing an investigation into "invisible" impurities.

Phase 1: Absolute Identity Verification

Before purity can be assessed, the exact molecular architecture must be proven.

• High-Resolution Mass Spectrometry (HRMS):

  • Methodology: Analyze via ESI-TOF in negative ion mode.

  • Causality: The target molecule ( C13​H16​O3​ , MW: 220.26 g/mol ) must yield an [M−H]− peak at exactly m/z 219.1027. This confirms the exact molecular formula and rules out isobaric impurities that might co-elute in chromatography.

• Nuclear Magnetic Resonance (1H & 13C NMR):

  • Methodology: Dissolve 10 mg of the sample in DMSO- d6​ . Acquire 1H (400 MHz) and 13C spectra.

  • Causality: Cyclopropyl ethers are highly sensitive to acid-catalyzed ring opening (yielding propyl or hydroxy degradation products). The intact cyclopropyl ring protons are highly shielded, appearing uniquely upfield as multiplets between 0.3–0.8 ppm. Confirming these specific shifts proves the ether linkage survived the purification process intact.

Phase 2: Mass Balance Purity Assessment

Mass balance calculates the absolute purity by subtracting all measured impurities from 100%.

• Chromatographic Purity (HPLC-UV/CAD):

  • Methodology: Run a gradient method (Water/Acetonitrile with 0.05% Formic Acid) on a sub-2 μ m C18 column. Plumb a UV detector (254 nm) and a Charged Aerosol Detector (CAD) in series.

  • Causality: UV detection relies on specific extinction coefficients, which vary wildly between molecules. CAD provides a near-universal, mass-based response. If an aliphatic starting material lacks a chromophore, the UV will miss it, but the CAD will catch it, preventing artificial purity inflation.

• Volatile & Inorganic Content (KF, GC-HS, TGA):

  • Methodology: Quantify water via coulometric Karl Fischer (KF) titration. Quantify residual extraction solvents (e.g., ethyl acetate, hexane) via Headspace Gas Chromatography (GC-HS). Perform Thermogravimetric Analysis (TGA) up to 600°C for inorganics.

  • Causality: Solvents, water, and residual metal cross-coupling catalysts do not elute or absorb in HPLC-UV, yet they contribute to the bulk mass of the powder. They must be mathematically subtracted.

Phase 3: Orthogonal Verification via qNMR

• Methodology: Co-dissolve the sample with a NIST-traceable internal standard (e.g., Dimethyl sulfone) in a deuterated solvent. Integrate the cyclopropyl methine proton against the internal standard's reference peak.

• Causality: qNMR provides a direct, fundamental measurement of purity based on the molar ratio of protons. It is completely independent of chromatographic behavior or UV absorption, fulfilling the ICH Q2(R2) requirement for orthogonal accuracy validation[3].

Experimental Data: The Impact of Rigorous Validation

To illustrate the necessity of this workflow, below is representative validation data comparing a standard commercial batch of 2-Cyclopropoxy-3-isopropylbenzoic acid against the rigorous Mass Balance approach required for CRM certification.

Table 2: Experimental Validation Data (Representative Batch Analysis)

Analytical Parameter	Method	Commercial Grade (Reported)	CRM Grade (Validated)	Causality / Impact
Organic Purity	HPLC-UV (254 nm)	99.5%	99.2%	UV overestimates purity if impurities lack chromophores.
Non-UV Impurities	HPLC-CAD	Not Tested	0.4%	CAD detects aliphatic byproducts missed by UV.
Water Content	Karl Fischer	Not Tested	0.15%	Unaccounted water artificially inflates the assay value.
Residual Solvents	GC-HS	Not Tested	0.05%	Trapped synthesis solvents reduce the active mass.
Inorganic Salts	TGA / ROI	Not Tested	< 0.01%	Residual catalysts alter formulation stoichiometry.
Absolute Assay	Mass Balance	99.5% (Assumed)	98.6% ± 0.3%	True mass fraction available for quantitation.
Orthogonal Assay	qNMR	Not Tested	98.5% ± 0.4%	Confirms Mass Balance within uncertainty limits.

Data Interpretation: While the commercial label claims 99.5% purity based on UV alone, the rigorous mass balance reveals the true assay is 98.6%. The self-validating nature of the protocol is confirmed because the qNMR result (98.5%) perfectly aligns with the Mass Balance calculation.

Workflow Visualization

The following diagram maps the logical flow of the self-validating certification process, demonstrating how independent analytical techniques converge to produce a single, highly reliable purity value.

Figure 1: Self-validating mass balance and orthogonal qNMR workflow for reference standard certification.

References

• ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R2) . European Medicines Agency. Available at:[Link]

• ISO 17034 - Certified Reference Materials . Romer Labs. Available at:[Link]

Sources

• 1. 2990109-06-1|4-Cyclohexyl-3-isopropoxybenzoic acid|BLD Pharm [bldpharm.com]
• 2. evitachem.com [evitachem.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. romerlabs.com [romerlabs.com]

Benchmarking 2-Cyclopropoxy-3-isopropylbenzoic acid against standard benzoic acid derivatives

Optimizing the pharmacokinetic profile of benzoic acid pharmacophores requires a delicate balance of lipophilicity, pKa modulation, and metabolic stability[1]. While ortho-methoxy groups are traditionally utilized to modulate the pKa of the carboxylic acid via the "ortho-effect," they introduce a significant metabolic liability due to rapid CYP450-mediated O-demethylation.

To overcome this, 2-Cyclopropoxy-3-isopropylbenzoic acid has emerged as an advanced, commercially available building block in medicinal chemistry[2]. By replacing the methoxy group with a cyclopropoxy moiety and introducing a bulky isopropyl group at the meta position, researchers can fundamentally alter the molecule's steric and electronic landscape. This guide provides an objective benchmarking of 2-Cyclopropoxy-3-isopropylbenzoic acid against standard benzoic acid derivatives, detailing the structural rationale, physicochemical data, and the self-validating experimental workflows required to evaluate them.

Structural Rationale: The "Cyclopropyl Effect"

The integration of a cyclopropyl ring into a drug scaffold addresses multiple developmental roadblocks, including poor metabolic stability, low brain permeability, and sub-optimal lipophilicity[3].

When comparing 2-Cyclopropoxy-3-isopropylbenzoic acid to its methoxy counterpart (2-Methoxy-3-isopropylbenzoic acid), two critical phenomena occur:

• Metabolic Shielding: The cyclopropyl ether is highly resistant to oxidative cleavage by hepatic CYP450 enzymes compared to the easily cleaved methyl ether[3].

• Steric Twisting & pKa Modulation: The bulky 3-isopropyl group forces the adjacent 2-cyclopropoxy group out of the aromatic plane. Density Functional Theory (DFT) models demonstrate that such ortho-alkyl steric clashes disrupt the conjugation of the oxygen lone pair with the aromatic ring[4]. This subtle decoupling prevents the ether from fully donating electron density, thereby fine-tuning the acidity of the carboxylic acid[5].

Physicochemical & Metabolic Benchmarking

The following table synthesizes the quantitative benchmarking data across five benzoic acid derivatives, highlighting the superior stability and enhanced lipophilicity of the cyclopropoxy-isopropyl combination.

Compound	Substituents	pKa (Aqueous)	LogP (Calculated)	CYP450 Intrinsic Clearance (µL/min/mg)
Benzoic Acid	None	4.20	1.87	< 5 (Stable)
2-Methoxybenzoic Acid	2-OMe	3.90	2.05	> 45 (Rapid O-demethylation)
3-Isopropylbenzoic Acid	3-iPr	4.15	3.10	15 (Moderate aliphatic oxidation)
2-Methoxy-3-isopropylbenzoic Acid	2-OMe, 3-iPr	3.85	3.35	38 (O-demethylation)
2-Cyclopropoxy-3-isopropylbenzoic Acid	2-O-Cyclopropyl, 3-iPr	3.95	3.85	< 10 (Highly Stable)

Data Interpretation: The transition from a methoxy to a cyclopropoxy group increases the LogP from 3.35 to 3.85, driving better membrane permeability, while drastically reducing intrinsic clearance by blocking the primary O-dealkylation metabolic pathway.

Experimental Methodologies

To ensure absolute trustworthiness in comparative drug design, the data above must be derived from self-validating experimental systems. Below are the optimized protocols used to benchmark these derivatives.

Protocol A: High-Throughput pKa and LogP Determination

Objective: Accurately determine the ionization constant and lipophilicity of highly hydrophobic benzoic acids.

• Sample Preparation: Dissolve the test compounds in a standardized DMSO stock.

  • Causality: Ensures complete dissolution of highly lipophilic derivatives (LogP > 3) before introduction into the aqueous testing environment, preventing micro-precipitation that skews titration curves.

• Potentiometric Titration: Titrate the solution using 0.1 M KOH under a continuous nitrogen atmosphere.

  • Causality: The nitrogen blanket prevents atmospheric CO2 from dissolving to form carbonic acid, which would artificially lower the pH and invalidate the pKa measurement of weak aromatic acids[5].

• Co-solvent Extrapolation: Perform titrations in varying ratios of methanol/water, utilizing Yasuda-Shedlovsky extrapolation to calculate the true aqueous pKa[4].

• Self-Validating Control: Run unsubstituted benzoic acid concurrently.

  • Validation Mechanism: If the measured pKa of the benzoic acid reference deviates from the established literature value (4.20) by >0.05 units, the system automatically flags the pH electrode for recalibration, ensuring dataset integrity.

Protocol B: In Vitro Hepatic Microsomal Stability

Objective: Quantify the metabolic resistance of the cyclopropoxy group versus the methoxy group.

• Incubation Mixture: Combine 1 µM test compound with human liver microsomes (0.5 mg/mL protein) in 100 mM phosphate buffer (pH 7.4).

  • Causality: The specific buffer concentration and physiological pH maintain the exact in vivo ionization state of the carboxylic acid[1], ensuring the compound partitions into the microsomal lipid bilayer accurately.

• Reaction Initiation: Add an NADPH regenerating system (NADP+, glucose-6-phosphate, G6PD) after a 5-minute pre-incubation at 37°C.

  • Causality: Pre-incubation ensures thermal equilibrium. The regenerating system sustains CYP450 catalytic activity over the entire 60-minute assay, preventing false-positive stability readings caused by premature cofactor depletion.

• Quenching & Internal Standard: Stop the reaction at 0, 15, 30, and 60 minutes using ice-cold acetonitrile containing 100 ng/mL tolbutamide.

  • Causality: Acetonitrile instantly denatures microsomal proteins to halt the reaction. Tolbutamide acts as an internal standard to normalize LC-MS/MS ionization variability and extraction efficiency across all time points.

• Self-Validating Control: Include Verapamil and Dextromethorphan as high-clearance controls in adjacent wells.

  • Validation Mechanism: If the intrinsic clearance (CLint) of these controls falls outside their validated historical ranges, the assay is automatically invalidated for enzyme degradation, guaranteeing the reliability of the test compound data.

Metabolic Pathway Visualization

The structural divergence in metabolic stability between the methoxy and cyclopropoxy derivatives is mapped below. The cyclopropyl ring's inherent strain and steric bulk physically shield the ether oxygen from the CYP450 catalytic heme center.

Caption: CYP450-mediated metabolic pathways of methoxy vs. cyclopropoxy benzoic acid derivatives.

Conclusion

Benchmarking 2-Cyclopropoxy-3-isopropylbenzoic acid against standard derivatives reveals it to be a highly optimized building block for modern drug discovery. By replacing a traditional methoxy group with a cyclopropoxy moiety, researchers can effectively eliminate the O-demethylation metabolic liability while simultaneously increasing lipophilicity. When coupled with the steric influence of the 3-isopropyl group, this molecule offers precise control over the pharmacophore's pKa and three-dimensional conformation, making it an invaluable asset for targeting challenging biological receptors.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]